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Compound of Interest

Compound Name: 6-Dimethylaminonicotinamide

CAS No.: 36507-21-8

Cat. No.: B1208849

Get Quote

Executive Summary
6-Dimethylaminonicotinamide (6-DMAN) is a synthetic structural analog of Nicotinamide

(Vitamin B3) and a derivative of the potent metabolic toxin 6-Aminonicotinamide (6-AN).

Historically explored as a topical antipsoriatic agent, its pharmacological profile is defined by its

ability to hijack the NAD+ salvage pathway via "lethal synthesis."

Unlike modern, highly specific inhibitors (e.g., FK866 for NAMPT), 6-DMAN acts as a "dirty"

metabolic modulator. It is metabolized into a toxic NAD+ analog (6-dimethylamino-NAD) that

inhibits NADP+-dependent dehydrogenases, albeit with lower potency and toxicity than 6-AN.

This guide provides a rigorous comparative analysis of 6-DMAN against its parent compounds

and modern alternatives, focusing on its off-target toxicity profile, specifically teratogenicity and

metabolic disruption.
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To understand the off-target effects of 6-DMAN, one must first understand the mechanism of

Lethal Synthesis.

The Pathway of Toxicity
6-DMAN is not an inhibitor in its native form. It is a pro-inhibitor.

Entry: 6-DMAN enters the cell and is mistaken for Nicotinamide (NAM).

Catalysis: The enzyme NAMPT (Nicotinamide phosphoribosyltransferase) converts it into 6-

dimethylamino-NMN.

Synthesis:NMNAT (Nicotinamide mononucleotide adenylyltransferase) converts this

intermediate into the toxic cofactor 6-dimethylamino-NAD(P).

Blockade: This toxic analog binds to NAD(P)+-dependent enzymes—most notably 6-

Phosphogluconate Dehydrogenase (6-PGD) in the Pentose Phosphate Pathway—but

cannot function as an electron carrier. This "jams" the enzyme, halting NADPH production

and inducing oxidative stress.

Diagram: The Lethal Synthesis Pathway
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Caption: The "Lethal Synthesis" mechanism where 6-DMAN competes with Nicotinamide,

forming a toxic cofactor that inhibits 6-PGD.

Comparative Analysis: 6-DMAN vs. Alternatives
The following table contrasts 6-DMAN with its parent toxin (6-AN), the natural vitamin (NAM),

and a modern specific inhibitor (FK866).
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Feature

6-

Dimethylaminon

icotinamide (6-

DMAN)

6-

Aminonicotinam

ide (6-AN)

Nicotinamide

(NAM)

FK866 (Modern

Std)

Primary Role
Antipsoriatic /

Research Probe

Metabolic

Neurotoxin

Vitamin / PARP

Inhibitor

NAMPT Inhibitor

(Anticancer)

Mechanism

Toxic NAD

Analog

Formation

Toxic NAD

Analog

Formation

Precursor /

Product Inhibition

Direct Enzyme

Inhibition

Target Enzyme

NAD(P)+

Dehydrogenases

(Weak)

6-PGD (Potent)
Sirtuins / PARPs

(High dose)
NAMPT

Toxicity (LD50)
Moderate (1.32

µmol/egg)

High (0.073

µmol/egg)

None/Low (>10

µmol/egg)

Variable

(Cytotoxic)

Teratogenicity
Yes (Micromelia,

Beak defects)

Severe

(Micromelia,

Cleft palate)

Protective (Anti-

teratogenic)
Embryotoxic

Off-Target Risk
Skeletal

Malformation

Glial

Degeneration

(CNS)

Hepatotoxicity

(High dose)

Thrombocytopeni

a

Key Insight: The Methylation Shield
The addition of dimethyl groups at the N6 position in 6-DMAN significantly reduces its toxicity

compared to 6-AN (LD50 is ~18x higher). Steric hindrance likely reduces the efficiency of

NAMPT processing or the binding affinity of the resulting analog to 6-PGD. However, it retains

the specific teratogenic profile (skeletal defects), making it a critical "off-target" positive control

in developmental toxicity screening.

Off-Target Landscapes
Teratogenicity (Skeletal Malformations)
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This is the most well-documented off-target effect. In avian models, 6-DMAN induces

"micromelia" (shortening of limbs) and "parrot beak" deformities.

Mechanism: Disruption of the Pentose Phosphate Pathway in rapidly dividing mesenchymal

cells prevents adequate ribose-5-phosphate synthesis for DNA/RNA, stalling skeletal growth.

Reversibility: Interestingly, co-administration of Nicotinamide can prevent these effects,

proving the competitive nature of the mechanism.

Neurotoxicity (Glial Degeneration)
While less potent than 6-AN, 6-DMAN poses a risk of CNS toxicity. 6-AN causes specific

lesions in glial cells (astrocytes) due to their heavy reliance on the Pentose Phosphate

Pathway for redox maintenance.

Risk: Systemic administration leads to motor deficits.

Comparison: 6-DMAN is less neurotoxic, likely due to poorer Blood-Brain Barrier (BBB)

penetration or slower metabolic activation in neural tissue.

Hepatotoxicity
High doses of nicotinamide analogs strain the liver's methylation capacity (via Nicotinamide N-

methyltransferase, NNMT).

Observation: Chronic exposure can lead to methyl-group depletion and liver enzyme

elevation, a generic off-target effect of this chemical class.

Validated Experimental Protocols
Protocol A: Chick Embryo Teratogenicity Assay
Standard validation assay for nicotinamide analog toxicity.

Objective: Determine the LD50 and teratogenic potential of 6-DMAN.

Preparation:

Dissolve 6-DMAN in sterile saline.
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Prepare doses ranging from 0.1 to 10 µmol per egg.

Inoculation (Day 3):

Select fertile White Leghorn eggs incubated for 3 days.

Sterilize the shell. Inject 50 µL of solution into the yolk sac.

Control: Inject sterile saline (Vehicle) and 6-AN (Positive Control, 0.1 µmol).

Incubation:

Incubate at 37.5°C with rotation until Day 17.

Assessment (Day 17):

Candle eggs to determine viability (LD50 calculation).

Harvest embryos.

Score: Check for micromelia (short legs), beak defects, and feathering abnormalities.

Rescue Check: In a separate group, co-inject 10 µmol Nicotinamide to verify competitive

rescue.

Protocol B: NAD+ Depletion & Rescue Assay (In Vitro)
To distinguish between direct inhibition and metabolic depletion.

Cell Culture: Use HeLa or HaCaT (keratinocyte) cells.

Treatment:

Treat cells with 6-DMAN (10 µM - 100 µM) for 24, 48, and 72 hours.

Control: FK866 (10 nM) as a reference NAMPT inhibitor.

Measurement:
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Lyse cells and measure intracellular NAD+ levels using a cycling enzymatic assay (e.g.,

NAD/NADH-Glo).

Measure cell viability (ATP or MTT).

Rescue:

Add Nicotinic Acid (NA) (10 µM) to the media.

Logic: If 6-DMAN inhibits NAMPT, adding NA (which uses the NAPRT pathway) should

rescue NAD+ levels and viability. If toxicity persists, the effect is due to the toxic analog

(lethal synthesis) rather than simple NAD+ depletion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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